Cas no 182198-89-6 (5-phenyl-3H,4H-thieno[2,3-d]pyrimidine-4-thione)

• Product Name: 5-phenyl-3H,4H-thieno[2,3-d]pyrimidine-4-thione
• CAS No: 182198-89-6
• MF: C₁₂H₈N₂S₂
• MW: 244.335319519043
• MDL: MFCD01831000
• CID: 208011
• PubChem ID: 718633
• Update Time: 2025-04-19

5-phenyl-3H,4H-thieno[2,3-d]pyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-4(3H)-thione,5-phenyl-
• 5-Phenyl-thieno[2,3-d]pyrimidine-4-thiol
• THIENO[2,3-D]PYRIMIDINE-4-THIOL,5-PHENYL
• THIENO[2,3-D]PYRIMIDINE-4-THIOL, 5-PHENYL-
• 5-phenyl-3H,4H-thieno[2,3-d]pyrimidine-4-thione
• AKOS000266913
• CHEMBL1454982
• CS-0219476
• F0745-0946
• HMS1421H03
• MFCD01911682
• 5-Phenylthieno[2,3-d]pyrimidine-4(3H)-thione, AldrichCPR
• MLS000562797
• 5-phenyl-3H-thieno[2,3-d]pyrimidine-4-thione
• NS-03511
• AB00979376-01
• WAY-358667-A
• HMS2547J20
• 182198-89-6
• EN300-04138
• 5-phenylthieno[2,3-d]pyrimidine-4(3H)-thione
• 5-phenylthieno[2,3-d]pyrimidine-4-thiol
• AE-848/12505107
• EU-0039393
• AKOS000116665
• SMR000177494
• IFLab1_003325
• STK537720
• 5-phenyl-1H-thieno[2,3-d]pyrimidine-4-thione
• SDCCGSBI-0659385.P001

• MDL： MFCD01831000
• Inchi： 1S/C12H8N2S2/c15-11-10-9(8-4-2-1-3-5-8)6-16-12(10)14-7-13-11/h1-7H,(H,13,14,15)
• InChI Key： LNOFOMVIGAWPSJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C(NC=NC1=2)=S

Computed Properties

• Exact Mass: 244.01300
• Monoisotopic Mass: 243.005065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.9

Experimental Properties

• Density: g/cm3
• Boiling Point: 445.4 °C at 760 mmHg
• Flash Point: 223.2 °C
• PSA: 92.82000
• LogP: 3.64700

5-phenyl-3H,4H-thieno[2,3-d]pyrimidine-4-thione Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT